Cas no 1060801-91-3 (3-(trifluoromethyl)pyridin-4-ylmethanamine)

• Product Name: 3-(trifluoromethyl)pyridin-4-ylmethanamine
• CAS No: 1060801-91-3
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD26404281
• CID: 2172020
• PubChem ID: 72211744
• Update Time: 2025-11-06

3-(trifluoromethyl)pyridin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)pyridin-4-yl)methanamine
• [3-(trifluoromethyl)pyridin-4-yl]methanamine
• C-(3-Trifluoromethyl-pyridin-4-yl)-methylamine
• 3-(trifluoromethyl)pyridin-4-ylmethanamine
• SHQZCVNMYKUWJM-UHFFFAOYSA-N
• AB65093
• DB-094061
• CS-0268555
• AKOS022909508
• SCHEMBL18986509
• EN300-188646
• DTXSID201269073
• 3-(Trifluoromethyl)-4-pyridinemethanamine
• 1-[3-(TRIFLUOROMETHYL)PYRIDIN-4-YL]METHANAMINE
• 1060801-91-3

• MDL： MFCD26404281
• Inchi： 1S/C7H7F3N2/c8-7(9,10)6-4-12-2-1-5(6)3-11/h1-2,4H,3,11H2
• InChI Key： SHQZCVNMYKUWJM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CN)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(trifluoromethyl)pyridin-4-ylmethanamine

Market Research and Analysis Report on 3-(Trifluoromethyl)Pyridin-4-Ylmethanamine (CAS No. 1060801-91-3)

The compound 3-(Trifluoromethyl)Pyridin-4-Ylmethanamine, identified by the CAS number 1060801-91-3, has emerged as a significant player in the chemical and pharmaceutical industries. This molecule, characterized by its unique trifluoromethyl substituent on the pyridine ring, exhibits promising biological activity, making it a valuable asset in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its structural features, such as the electron-withdrawing trifluoromethyl group and the amine functionality, contribute to its bioactivity and pharmacokinetic properties. These attributes have drawn the attention of researchers and pharmaceutical companies worldwide.

Market demand for 3-(Trifluoromethyl)Pyridin-4-Ylmethanamine is driven by its application in preclinical studies and early-stage drug development. The compound is increasingly being used as a lead molecule in medicinal chemistry programs aimed at developing novel therapeutics. Additionally, its role as an intermediate in the synthesis of more complex molecules further underscores its importance in the chemical industry.

Global suppliers of this compound are primarily located in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. The competitive landscape is characterized by a mix of specialty chemical manufacturers and pharmaceutical intermediates suppliers. Key players are focusing on improving production efficiency and meeting the growing demand for high-purity research materials.

From a research perspective, ongoing studies are exploring the optimization of synthetic routes to enhance scalability and reduce costs. Advances in catalytic processes and green chemistry techniques are expected to play a pivotal role in shaping the future of this compound's production.

In conclusion, 3-(Trifluoromethyl)Pyridin-4-Ylmethanamine (CAS No. 1060801-91-3) holds substantial promise in both academic research and industrial applications. As interest in this compound continues to grow, it is anticipated that further breakthroughs will be made, contributing to advancements in drug development and chemical synthesis.